Cas no 180149-06-8 (Benzeneethanamine, 4-amino-3-methoxy-)

• Product Name: Benzeneethanamine, 4-amino-3-methoxy-
• CAS No: 180149-06-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5211013
• PubChem ID: 18622010
• Update Time: 2025-05-25

Benzeneethanamine, 4-amino-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-amino-3-methoxy-

• Inchi： 1S/C9H14N2O/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6H,4-5,10-11H2,1H3
• InChI Key： NVFFCUAPFVJITJ-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(N)C(OC)=C1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Benzeneethanamine, 4-amino-3-methoxy-

Comprehensive Analysis of Benzeneethanamine, 4-amino-3-methoxy- (CAS No. 180149-06-8): Properties, Applications, and Research Insights

Benzeneethanamine, 4-amino-3-methoxy- (CAS No. 180149-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its amino and methoxy functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers often explore its potential as a building block in the development of novel therapeutic agents, particularly in the field of central nervous system (CNS) drug discovery.

The molecular structure of Benzeneethanamine, 4-amino-3-methoxy- includes a phenethylamine backbone, which is a common motif in bioactive molecules. This structural feature aligns with current trends in precision medicine and targeted drug design, where scientists seek to optimize molecular interactions for enhanced efficacy. Recent studies have highlighted its role in modulating neurotransmitter pathways, a topic of high interest in neurodegenerative disease research and mood disorder therapeutics.

From a synthetic chemistry perspective, CAS No. 180149-06-8 serves as a versatile intermediate. Its reactive amino group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug discovery approaches, which are frequently searched in academic and industrial databases. The compound's methoxy substituent also contributes to its stability and solubility profile, critical factors in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization.

In the context of green chemistry initiatives, researchers are investigating sustainable synthesis routes for Benzeneethanamine, 4-amino-3-methoxy-. This reflects broader industry shifts toward environmentally friendly synthetic protocols, a topic frequently queried in scientific search engines. The compound's potential applications extend to fluorescence labeling and bioconjugation, areas that have seen exponential growth due to advancements in bioimaging technologies.

Quality control and analytical characterization of CAS No. 180149-06-8 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, addressing a key concern in pharmaceutical manufacturing circles. The compound's purity specifications often meet the stringent requirements of Good Manufacturing Practice (GMP) standards, making it suitable for preclinical development stages.

Emerging applications of Benzeneethanamine, 4-amino-3-methoxy- include its exploration in proteomics research and enzyme inhibition studies. These areas correlate with trending searches in AI-driven drug discovery platforms, where molecular docking simulations frequently utilize such scaffolds. The compound's structure-activity relationship (SAR) profiles are actively studied to understand its interactions with biological targets, particularly in the context of GPCR (G-Protein Coupled Receptor) modulation.

Storage and handling recommendations for CAS No. 180149-06-8 emphasize protection from oxidation and moisture, common considerations for amino-substituted aromatic compounds. These protocols align with best practices in laboratory safety management systems, another frequently searched topic among chemistry professionals. The compound's stability under various pH conditions makes it particularly useful for medicinal chemistry optimization workflows.

Market trends indicate growing interest in Benzeneethanamine, 4-amino-3-methoxy- from contract research organizations (CROs) and academic research institutions. This demand reflects broader movements toward specialty chemical solutions for drug development pipelines. The compound's patent landscape shows continuous innovation, particularly in applications related to neuroprotective agents and cognitive enhancers, areas receiving substantial attention in recent scientific literature.

Future research directions for CAS No. 180149-06-8 may explore its potential in multi-target directed ligands (MTDLs), an emerging strategy in complex disease treatment. This approach addresses the limitations of single-target therapies, a subject of numerous recent publications and conference presentations. The compound's molecular flexibility positions it as a promising candidate for such polypharmacology applications.

In analytical method development, Benzeneethanamine, 4-amino-3-methoxy- serves as a valuable reference standard for chromatographic calibration. This application supports quality assurance processes in pharmaceutical analysis, a field experiencing growth due to increased regulatory scrutiny. The compound's well-defined spectral characteristics facilitate its identification in complex matrices, supporting advancements in analytical chemistry techniques.